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This document serves as a comprehensive technical guide for researchers, scientists, and drug
development professionals on the chemical compound 2-Hydroxy-3-isopropoxy-4-
nitrobenzaldehyde. Given the limited publicly available data on this specific molecule, this
guide synthesizes information from structurally related compounds to provide expert insights
into its properties, synthesis, and potential applications.

Introduction and Chemical Identity

2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is a substituted aromatic aldehyde. Its
structure incorporates a benzaldehyde core with a hydroxyl group at the 2-position, an
isopropoxy group at the 3-position, and a nitro group at the 4-position. This unique
arrangement of functional groups suggests its potential as a versatile intermediate in organic
synthesis, particularly in the development of novel pharmaceutical and materials science
applications. The presence of the nitro group, a known pharmacophore, and the alkoxy and
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hydroxyl functionalities, which can participate in various chemical transformations, make this
compound a molecule of interest for further investigation.[1][2][3]

Physicochemical and Spectroscopic Properties

While experimental data for 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde is not readily
available in the literature, we can predict its properties based on the analysis of structurally
analogous compounds.

Table 1: Predicted Physicochemical Properties

Property Predicted Value Rationale/Notes

Molecular Formula C10H11NOS Confirmed by CAS registry.

] Calculated from the molecular
Molecular Weight 225.20 g/mol
formula.

) Based on the appearance of
Likely a yellow to orange o ) )
Appearance ) ) similar nitro-substituted
crystalline solid
benzaldehydes.

Estimated based on related
compounds like 2-hydroxy-4-

Melting Point 110-130°C nitrobenzaldehyde (m.p. 135-
138 °C) and the influence of
the isopropoxy group.[4]

Soluble in common organic

Solubility solvents (e.g., DMSO, DMF, Typical for moderately polar
acetone, ethyl acetate); organic compounds.
sparingly soluble in water.
The electron-withdrawing nitro
group is expected to increase
pKa (hydroxyl group) ~7-8 the acidity of the phenolic

hydroxyl group compared to

unsubstituted salicylaldehyde.

Spectroscopic Characterization (Predicted)
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The spectroscopic data for this compound has not been published. However, based on the
known spectral properties of related molecules, the following characteristics can be anticipated:

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehydic
proton (around 9.8-10.5 ppm), the aromatic protons (with chemical shifts influenced by the
electron-withdrawing nitro group and electron-donating hydroxyl and isopropoxy groups),
and the isopropoxy group protons (a septet for the CH and a doublet for the two CHs

groups).

e 13C NMR: The carbon NMR spectrum will feature a signal for the carbonyl carbon of the
aldehyde (around 190 ppm), aromatic carbons with shifts determined by the substituents,
and the carbons of the isopropoxy group.

o FT-IR: The infrared spectrum should exhibit characteristic absorption bands for the hydroxyl
group (O-H stretch, likely broad due to hydrogen bonding), the aldehyde group (C=0 stretch
around 1650-1680 cm™1), the nitro group (asymmetric and symmetric N-O stretches), and C-
O stretching for the ether linkage.[5]

Proposed Synthetic Pathway

A plausible and efficient route for the synthesis of 2-Hydroxy-3-isopropoxy-4-
nitrobenzaldehyde is via a Williamson ether synthesis.[6][7][8][9][10] This method involves the
O-alkylation of a suitable phenolic precursor. A logical starting material for this synthesis is 2,3-
dihydroxy-4-nitrobenzaldehyde. The selective alkylation of the 3-hydroxyl group can be
achieved by carefully controlling the reaction conditions.

Proposed Synthesis of 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde

Williamson Ether Synthesis
2,3-Dihydroxy-4-nitrobenzaldehyde > 2-Bromopropane, Y Y A
K2COs, Acetone 2-Hydroxy-3-isopropoxy-4-nitrobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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